Cas no 2171626-50-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2171626-50-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5918872
• PubChem ID: 165551522
• Update Time: 2025-06-10

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid
• 2171626-50-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclopentane-1-carboxylic acid
• EN300-1507486

• Inchi： 1S/C27H32N2O5/c1-26(2,3)22(23(30)29-27(24(31)32)14-8-9-15-27)28-25(33)34-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,8-9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QKIRQFSETRZZKL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171626-50-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171626-50-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Researchers and industry professionals are increasingly focusing on its applications due to its unique structural properties and compatibility with modern synthetic methodologies.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this compound is a cornerstone of contemporary peptide chemistry. Its popularity stems from its stability under basic conditions and ease of removal under mild acidic conditions, making it ideal for peptide chain assembly. With the growing demand for customized peptides in drug discovery and biotechnology, understanding the properties of CAS No. 2171626-50-7 has become crucial for synthetic chemists. Recent trends in AI-assisted drug design and high-throughput screening have further amplified the need for reliable building blocks like this compound.

Structural analysis reveals that the cyclopentane-1-carboxylic acid moiety in this molecule offers unique conformational constraints that can significantly influence the biological activity of resulting peptides. This characteristic aligns perfectly with current research priorities in conformationally restricted peptides, a hot topic in medicinal chemistry circles. The 3,3-dimethylbutanamide side chain adds steric bulk that can be strategically employed to modulate peptide-receptor interactions, a feature particularly valuable in developing GPCR-targeting therapeutics.

From a synthetic perspective, the compound's CAS No. 2171626-50-7 represents an important entry in chemical databases for researchers investigating unnatural amino acid analogs. Its compatibility with standard Fmoc-based SPPS protocols makes it particularly attractive for laboratories focusing on peptide drug development. Recent publications have highlighted its utility in creating peptidomimetics with enhanced metabolic stability—a key consideration in modern biopharmaceutical formulation.

Quality control aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid are currently being discussed in analytical chemistry forums. Advanced techniques like HPLC-MS characterization and chiral purity assessment are essential for ensuring batch-to-batch consistency. These discussions reflect broader industry concerns about reproducibility in peptide synthesis, a topic that frequently appears in scientific literature and conference proceedings.

The environmental profile of CAS No. 2171626-50-7 has also gained attention as pharmaceutical companies prioritize green chemistry principles. Studies are examining solvent systems for its synthesis that align with sustainable manufacturing practices, responding to growing regulatory and consumer demands for eco-friendly pharmaceutical production. This focus on sustainability intersects with another trending topic: continuous flow peptide synthesis, where such building blocks play crucial roles.

Looking forward, the compound's potential in targeted drug delivery systems is being explored. Its structural features may facilitate conjugation with nanocarrier platforms, addressing current challenges in peptide bioavailability. These applications position 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid as a molecule with significant future potential in both research and therapeutic contexts.